Ethyl 2-((4-bromophenyl)imino)acetate

• IUPAC Name: ethyl 2-(4-bromophenyl)iminoacetate
• InChI: InChI=1S/C10H10BrNO2/c1-2-14-10(13)7-12-9-5-3-8(11)4-6-9/h3-7H,2H2,1H3
• InChI Key: XLVKRRMSLOIGJU-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C=NC1=CC=C(C=C1)Br
• Molecular Formula: C10H10BrNO2
• DSSTOX Substance ID: DTXSID20648620
• Molecular Weight: 256.10 g/mol
• CAS RN: 915712-34-4

Description

Ethyl 2-((4-bromophenyl)imino)acetate, also known as ethyl 2-(4-bromobenzylimino)acetate, is a chemical compound that belongs to the class of imines. It is a yellowish solid that is soluble in organic solvents. This compound has been the subject of scientific research due to its potential applications in various fields, including medicine, agriculture, and materials science.

Scientific Research Applications

Synthesis and Characterization

• Synthesis Pathways : Ethyl 2-((4-bromophenyl)imino)acetate has been utilized in various synthetic pathways. For instance, it has been used in the preparation of ethyl 2-(4-benzyl-3,4-dihydro-2H-1,4-benzoxazin-3-yl)acetate from ethyl bromocrotonate (Mayer et al., 2001). Additionally, the base-induced intramolecular aza-Michael reaction has been employed to form ethyl 2-(1-phenylpiperidin-2-yl) acetate (Ramos et al., 2011).

• Crystal Structure Analysis : Studies on ethyl (3E)-3-[2-(4-bromophenylsulfonyl)hydrazin-1-ylidene]butanoate, a compound related to this compound, have provided insights into its crystal structure and intermolecular interactions, highlighting its potential for further research in crystallography (Murtaza et al., 2012).

• Synthesis of Derivatives : Research has been conducted on synthesizing derivatives of this compound, which are important for various applications in organic chemistry. For instance, derivatives of 2-iminoimidazolidin-4-one were synthesized using ethyl bromoacetate, demonstrating the compound's versatility (Shestakov et al., 2007).

Pharmaceutical Applications

• Drug Precursor Synthesis : this compound and its derivatives have been utilized in the synthesis of various drug precursors. For example, ethyl (4-phenylphenyl)acetate, synthesized via Suzuki coupling reactions, is a precursor to felbinac, showing potential in the discovery of new nonsteroidal anti-inflammatory drugs (Costa et al., 2012).

Catalytic and Chemical Properties

• Catalysis : this compound derivatives have been employed in various catalytic processes. For example, (E)-ethyl-2-cyano-2-(((2,4,6-trichlorobenzoyl)oxy)imino)acetate has been used in racemization-free esterification, thioesterification, amidation, and peptide bond formation, demonstrating the compound's versatility in catalytic applications (Chandra et al., 2018).

• Antimicrobial Activity : Some derivatives of this compound have shown potential in antimicrobial applications. The study on electrogenerated base-promoted synthesis of 2-imino-1,3-thiazolidin-4-one derivatives indicates the exploration of biological activities of these compounds (Haouas et al., 2016).